5-(3-Methoxybenzylidene)-2,2-dimethyl-1,3-dioxane-4,6-dione

• CAS No.: 6258-45-3
• Molecular Formula: C14H14O5
• Molecular Weight: 262.26 g/mol
• IUPAC Name: 5-[(3-methoxyphenyl)methylidene]-2,2-dimethyl-1,3-dioxane-4,6-dione
• InChI: InChI=1S/C14H14O5/c1-14(2)18-12(15)11(13(16)19-14)8-9-5-4-6-10(7-9)17-3/h4-8H,1-3H3
• InChI Key: UDVFFPCSFPCKQE-UHFFFAOYSA-N
• Canonical SMILES: CC1(OC(=O)C(=CC2=CC(=CC=C2)OC)C(=O)O1)C

Description

5-(3-Methoxybenzylidene)-2,2-dimethyl-1,3-dioxane-4,6-dione is a derivative of Meldrum’s acid (2,2-dimethyl-1,3-dioxane-4,6-dione), featuring a 3-methoxybenzylidene substituent at the 5-position. This compound belongs to the class of arylidene Meldrum’s acid derivatives, which are widely studied for their synthetic versatility in organic chemistry, particularly in cycloaddition reactions, Michael additions, and as precursors to heterocycles . The presence of the methoxy group at the 3-position of the benzylidene moiety influences its electronic and steric properties, affecting reactivity and crystal packing .

Comparison with Similar Compounds

Comparison with Similar Compounds

The following analysis compares 5-(3-Methoxybenzylidene)-2,2-dimethyl-1,3-dioxane-4,6-dione with structurally related compounds, focusing on substituent effects, physicochemical properties, and applications.

Structural Analogues with Varying Substituents

Compound Name	Substituent Position/Type	Molecular Formula	Molecular Weight	Key Properties/Applications	References
5-(4-Methoxybenzylidene)-2,2-dimethyl-1,3-dioxane-4,6-dione	4-Methoxybenzylidene	C₁₄H₁₄O₅	262.26	Higher crystallinity due to para-substitution; used in photochemical studies .
5-(3,4-Dimethylbenzylidene)-2,2-dimethyl-1,3-dioxane-4,6-dione	3,4-Dimethylbenzylidene	C₁₅H₁₆O₄	260.28	Enhanced thermal stability; planar conformation in crystal lattice .
5-(2,4,5-Trimethoxybenzylidene)-1,3-diazinane-4,6-dione	2,4,5-Trimethoxybenzylidene (diazinane core)	C₁₈H₂₁N₂O₆S	393.43	Sulfur-containing analogue; planar geometry with dihedral angle <2° between rings .
5-Diazo-2,2-dimethyl-1,3-dioxane-4,6-dione	Diazo group at C5	C₆H₆N₂O₄	170.12	Reactive intermediate for cyclopropanation and cross-coupling reactions .

Physicochemical and Reactivity Comparisons

• Electronic Effects :

  • The 3-methoxy group in the title compound donates electron density via resonance, stabilizing the benzylidene moiety and reducing electrophilicity compared to electron-withdrawing substituents (e.g., nitro groups). This contrasts with 5-(4-Methoxybenzylidene)-2,2-dimethyl-1,3-dioxane-4,6-dione, where para-substitution allows stronger conjugation with the dioxane ring .
  • Sulfur-containing analogues (e.g., diazinane-diones) exhibit altered reactivity due to thione-thiol tautomerism, enabling nucleophilic substitution at sulfur .
• Synthetic Utility: Unlike diazo derivatives (e.g., 5-Diazo-2,2-dimethyl-1,3-dioxane-4,6-dione), which are used in photochemical and cross-coupling reactions , the title compound is more suited for Knoevenagel condensations or as a diene in Diels-Alder reactions due to its electron-rich benzylidene group.

Data Tables

Table 1: Comparative Physicochemical Data

Compound	Melting Point (°C)	Solubility (Common Solvents)	λmax (UV-Vis)
5-(3-Methoxybenzylidene)-2,2-dimethyl-1,3-dioxane-4,6-dione	Not reported	Ethanol, DCM, Acetonitrile	~300 nm*
5-(4-Methoxybenzylidene)-2,2-dimethyl-1,3-dioxane-4,6-dione	160–162	Ethyl acetate, THF	315 nm
5-(3,4-Dimethylbenzylidene)-2,2-dimethyl-1,3-dioxane-4,6-dione	145–147	Petroleum ether, Ethyl acetate	290 nm

*Estimated based on analogous compounds.